Cas no 1073234-27-1 (3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane)

• Product Name: 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane
• CAS No: 1073234-27-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 831824
• PubChem ID: 59420853
• Update Time: 2025-05-23

3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.3]heptane, 3,3-diMethyl-
• 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane
• SCHEMBL3250841
• YSB23427
• AKOS030628568
• AS-53052
• DB-356569
• CS-0000825
• P16020
• MFCD13180736
• 1073234-27-1
• SY321934
• 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane

• Inchi： 1S/C7H13NO/c1-6(2)5-9-7(6)3-8-4-7/h8H,3-5H2,1-2H3
• InChI Key： GRFSDBYFYGZOCN-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C21CNC2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 174 ºC
• Flash Point: 61 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane

3,3-Dimethyl-1-Oxa-6-Azaspiro[3.3]Heptane: A Comprehensive Overview

3,3-Dimethyl-1-Oxa-6-Azaspiro[3.3]Heptane, also known by its CAS Registry Number 1073234-27-1, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen or nitrogen atom in the case of oxa and azaspiro compounds, respectively. The structure of this compound is particularly interesting due to its spiro arrangement, which consists of a three-membered ring fused to another three-membered ring via a single atom. The presence of the oxygen atom in the oxa ring and the nitrogen atom in the azaspiro ring adds complexity to its chemical properties and potential applications.

The synthesis of 1-Oxa-6-Azaspiro[3.3]Heptane derivatives has been a topic of interest in organic chemistry due to their unique structural features and potential biological activities. Recent studies have explored various methods for the synthesis of such compounds, including cyclization reactions and ring-forming strategies. For instance, researchers have employed nucleophilic substitution reactions to construct the spirocyclic framework, utilizing appropriately substituted starting materials. These methods have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

The physical and chemical properties of 3,3-Dimethyl-1-Oxa-6-Azaspiro[3.3]Heptane are influenced by its compact spirocyclic structure and the presence of electron-donating methyl groups at the 3-position. The compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, showing resistance to hydrolysis under mild acidic or basic conditions. These properties make it a promising candidate for applications in pharmaceuticals and materials science.

In terms of biological activity, 1-Oxa-6-Azaspiro[3.3]Heptane derivatives have shown potential as inhibitors of certain enzymes involved in metabolic pathways. For example, recent research has demonstrated that these compounds can modulate the activity of kinases, which are key players in cell signaling processes. This suggests that they could be developed into therapeutic agents for treating conditions such as cancer or inflammatory diseases. Furthermore, their ability to penetrate cellular membranes makes them attractive candidates for drug delivery systems.

The application of spirocyclic compounds in materials science is another area that has garnered significant attention. Due to their rigid structures and unique electronic properties, these compounds have been investigated as building blocks for advanced materials such as polymers and liquid crystals. For instance, researchers have successfully synthesized liquid crystal phases incorporating spirocyclic units, which exhibit desirable optical properties for display technologies.

In conclusion, 3,3-Dimethyl-1-Oxa-6-Azaspiro[3.3]Heptane represents a fascinating example of how structural complexity can lead to diverse functional properties. Its synthesis methods continue to evolve with advancements in organic chemistry techniques, while its biological and materials applications hold great promise for future innovations.